1. Home
  2. Product
  3. 9-(3-Hydroxy-3-methylbutyl)-7-methoxyfuro[2,3-b]quinolin-4(9H)-one
9-(3-Hydroxy-3-methylbutyl)-7-methoxyfuro[2,3-b]quinolin-4(9H)-one 9-(3-Hydroxy-3-methylbutyl)-7-methoxyfuro[2,3-b]quinolin-4(9H)-one
Brand Name: Vulcanchem
CAS No.: 18813-64-4
VCID: VC21058861
InChI: InChI=1S/C17H19NO4/c1-17(2,20)7-8-18-14-10-11(21-3)4-5-12(14)15(19)13-6-9-22-16(13)18/h4-6,9-10,20H,7-8H2,1-3H3
SMILES: CC(C)(CCN1C2=C(C=CC(=C2)OC)C(=O)C3=C1OC=C3)O
Molecular Formula: C17H19NO4
Molecular Weight: 301.34 g/mol

9-(3-Hydroxy-3-methylbutyl)-7-methoxyfuro[2,3-b]quinolin-4(9H)-one

CAS No.: 18813-64-4

Cat. No.: VC21058861

Molecular Formula: C17H19NO4

Molecular Weight: 301.34 g/mol

* For research use only. Not for human or veterinary use.

9-(3-Hydroxy-3-methylbutyl)-7-methoxyfuro[2,3-b]quinolin-4(9H)-one - 18813-64-4

Specification

CAS No. 18813-64-4
Molecular Formula C17H19NO4
Molecular Weight 301.34 g/mol
IUPAC Name 9-(3-hydroxy-3-methylbutyl)-7-methoxyfuro[2,3-b]quinolin-4-one
Standard InChI InChI=1S/C17H19NO4/c1-17(2,20)7-8-18-14-10-11(21-3)4-5-12(14)15(19)13-6-9-22-16(13)18/h4-6,9-10,20H,7-8H2,1-3H3
Standard InChI Key YUPNOSLGVDBAPJ-UHFFFAOYSA-N
SMILES CC(C)(CCN1C2=C(C=CC(=C2)OC)C(=O)C3=C1OC=C3)O
Canonical SMILES CC(C)(CCN1C2=C(C=CC(=C2)OC)C(=O)C3=C1OC=C3)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19